Violamine R
Violamine R
Brand Name:
Vulcanchem
CAS No.:
6252-76-2
VCID:
VC20797261
InChI:
InChI=1S/C34H26N2O6S.Na/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38;/h3-19,35-36H,1-2H3,(H-,37,38,39,40,41);/q;+1/p-1
SMILES:
CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O.[Na+]
Molecular Formula:
C34H25N2NaO6S
Molecular Weight:
612.6 g/mol
Violamine R
CAS No.: 6252-76-2
Cat. No.: VC20797261
Molecular Formula: C34H25N2NaO6S
Molecular Weight: 612.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6252-76-2 |
|---|---|
| Molecular Formula | C34H25N2NaO6S |
| Molecular Weight | 612.6 g/mol |
| IUPAC Name | sodium;2-[3-(2-methylanilino)-6-(2-methyl-4-sulfonatoanilino)xanthen-10-ium-9-yl]benzoate |
| Standard InChI | InChI=1S/C34H26N2O6S.Na/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38;/h3-19,35-36H,1-2H3,(H-,37,38,39,40,41);/q;+1/p-1 |
| Standard InChI Key | UWMZZSRDUVJJDP-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O.[Na+] |
| SMILES | CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O.[Na+] |
| Canonical SMILES | CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=CC4=[O+]3)NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C6=CC=CC=C6C(=O)[O-].[Na+] |
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